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Compound of Interest

Compound Name:
N-methyl-2-(4-

nitrophenoxy)ethanamine

Cat. No.: B1315212 Get Quote

Technical Guide: N-methyl-2-(4-
nitrophenoxy)ethanamine
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical properties of N-methyl-2-(4-
nitrophenoxy)ethanamine. Initial research indicates a significant lack of detailed publicly

available data for this specific compound (CAS No: 60814-17-7).

What little information has been identified is presented below. Additionally, to provide a more

comprehensive resource, this guide includes detailed information on the structurally related but

distinct compound, N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine (CAS

No: 115287-37-1), which is a known intermediate in pharmaceutical synthesis.

N-methyl-2-(4-nitrophenoxy)ethanamine (CAS No:
60814-17-7)
There is a notable scarcity of in-depth technical information for this specific molecule. Basic

identification details are summarized below.
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Property Value Source

CAS Number 60814-17-7 [1][2][3][4]

Molecular Formula C₉H₁₂N₂O₃ [2]

Molecular Weight 196.20 g/mol [2]

No verifiable data regarding this compound's melting point, boiling point, solubility, or spectral

characteristics (NMR, IR, Mass Spectrometry) were found in the public domain. Furthermore,

no detailed experimental protocols for its synthesis or purification, nor any studies on its

biological activity or signaling pathways, could be retrieved.

Alternative Compound Analysis: N-methyl-N-[2-(4-
nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine
(CAS No: 115287-37-1)
In contrast to the data scarcity for the requested compound, substantial information is available

for the related molecule, N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine.

This compound is a key intermediate in the synthesis of Dofetilide, a class III antiarrhythmic

agent.[5][6]
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Property Value Source

CAS Number 115287-37-1 [5][6][7]

Molecular Formula C₁₇H₁₉N₃O₅ [5]

Molecular Weight 345.35 g/mol [5]

Appearance
Pale white to yellow

solid/powder
[5][6]

Melting Point 70-74 °C [5]

Boiling Point (Predicted) 513.2 °C [5]

Density (Predicted) 1.273 g/cm³ [5]

pKa 7.60 [5]

Solubility
Sparingly soluble in chloroform

and methanol
[5]

Experimental Protocols
Synthesis of N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine

The synthesis is typically a two-step process involving a coupling reaction followed by

methylation.[5]

Step 1: Coupling Reaction

This step forms the ethanamine backbone through a nucleophilic substitution reaction.

Reactants: p-nitrophenylethylamine hydrochloride and 4-(2-chloroethoxy)nitrobenzene.

Conditions: The reaction is conducted under basic conditions, often using potassium

carbonate or sodium hydroxide.[5]

Catalyst: A phase-transfer catalyst such as tetrabutylammonium bromide is frequently used.

[5]
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Solvent: Polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

are employed.[5]

Temperature: The reaction is typically heated to between 80-100°C.[5]

Duration: Reaction times range from 3 to 12 hours.[5]

Product: The intermediate formed is N-[2-(4-nitrophenoxy)ethyl]-4-nitrobenzene ethanamine.

Step 2: Methylation (Eschweiler-Clarke Reaction)

The intermediate from the coupling step is methylated to yield the final product.

Reactants: N-[2-(4-nitrophenoxy)ethyl]-4-nitrobenzene ethanamine, formaldehyde (37%

aqueous solution), and formic acid.[5]

Conditions: This reaction is typically performed solvent-free or in lower aliphatic alcohols.[5]

Temperature: The reaction mixture is heated to 60-90°C.[5]

Duration: The reaction proceeds for 6 to 24 hours.[5]

Product: N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine.

Visualization of Synthesis Workflow
The following diagram illustrates the two-step synthesis process for N-methyl-N-[2-(4-

nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine.
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Synthesis Workflow for Dofetilide Intermediate

Step 1: Coupling Reaction

Step 2: Methylation

p-nitrophenylethylamine HCl

Coupling Reaction
(Base, Catalyst, 80-100°C)

4-(2-chloroethoxy)nitrobenzene

N-[2-(4-nitrophenoxy)ethyl]-
4-nitrobenzene ethanamine

3-12 hrs

Eschweiler-Clarke Reaction
(60-90°C)

Intermediate

Formaldehyde +
Formic Acid

Final Product:
N-methyl-N-[2-(4-nitrophenoxy)ethyl]-

2-(4-nitrophenyl)ethanamine

6-24 hrs

Click to download full resolution via product page

Caption: Synthesis of a Dofetilide Intermediate.

Biological Activity and Applications
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The primary documented application of N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-

nitrophenyl)ethanamine is as a pharmaceutical intermediate.[5][6] Its structure, featuring nitro-

substituted phenyl rings, suggests potential for interaction with biological targets, and similar

structures have been investigated for inhibitory effects on protein kinases, which are relevant in

cancer research.[5] However, specific biological activity data for this compound beyond its role

as a precursor is not widely reported.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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